Cas no 30716-47-3 (Benzamide,N,N'-(4-methyl-1,3-phenylene)bis- (9CI))

• Product Name: Benzamide,N,N'-(4-methyl-1,3-phenylene)bis- (9CI)
• CAS No: 30716-47-3
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 316584
• PubChem ID: 282976
• Update Time: 2025-04-19

Benzamide,N,N'-(4-methyl-1,3-phenylene)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N'-(4-methyl-1,3-phenylene)bis- (9CI)
• 2,4-Dibenzoylamino-toluol
• 2.4-Bis-benzamino-toluol
• 4-Methyl-N.N'-dibenzoyl-m-phenylendiamin
• AC1L5XMT
• AR-1K0454
• ARONIS013130
• N,N'-(4-methylbenzene-1,3-diyl)dibenzamide
• N,N'-(4-Methyl-m-phenylen)-bis-benzamid
• N,N'-(4-methyl-m-phenylene)-bis-benzamide
• N.N'-Dibenzoyl-asymm.-m-toluylendiamin
• NSC137137
• Oprea1_728287
• SureCN6778190
• 30716-47-3
• NSC-137137
• SCHEMBL6778190
• N-[3-(Benzoylamino)-4-methylphenyl]benzamide #
• AKOS000503909
• N,N'-(4-Methyl-m-phenylene)dibenzamide
• RIXWRVFPTQHSRO-UHFFFAOYSA-N
• DTXSID40300470

• Inchi： 1S/C21H18N2O2/c1-15-12-13-18(22-20(24)16-8-4-2-5-9-16)14-19(15)23-21(25)17-10-6-3-7-11-17/h2-14H,1H3,(H,22,24)(H,23,25)
• InChI Key： RIXWRVFPTQHSRO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=C(C=CC=1C)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.13694
• Monoisotopic Mass: 330.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 370.7°Cat760mmHg
• Flash Point: 102.8°C
• Refractive Index: 1.685
• PSA: 58.2